[2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone
Catalog No.
S7523527
CAS No.
M.F
C15H18FN5O2
M. Wt
319.33 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![[2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-meth...](/img/structure-2d/800/S7523527.png)
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Product Name
[2-Fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone
IUPAC Name
[2-fluoro-4-(5-methyltetrazol-1-yl)phenyl]-(5-methyl-1,4-oxazepan-4-yl)methanone
Molecular Formula
C15H18FN5O2
Molecular Weight
319.33 g/mol
InChI
InChI=1S/C15H18FN5O2/c1-10-5-7-23-8-6-20(10)15(22)13-4-3-12(9-14(13)16)21-11(2)17-18-19-21/h3-4,9-10H,5-8H2,1-2H3
InChI Key
MQWAUBOUGVDYNL-UHFFFAOYSA-N
SMILES
CC1CCOCCN1C(=O)C2=C(C=C(C=C2)N3C(=NN=N3)C)F
Canonical SMILES
CC1CCOCCN1C(=O)C2=C(C=C(C=C2)N3C(=NN=N3)C)F
XLogP3
1.6
Hydrogen Bond Acceptor Count
6
Exact Mass
319.14445300 g/mol
Monoisotopic Mass
319.14445300 g/mol
Heavy Atom Count
23
Dates
Last modified: 01-05-2024
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